Cas no 7292-71-9 (2-Amino-2-(3-chlorophenyl)acetic acid)

• Product Name: 2-Amino-2-(3-chlorophenyl)acetic acid
• CAS No: 7292-71-9
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00049326
• CID: 566073
• PubChem ID: 290730
• Update Time: 2025-11-02

2-Amino-2-(3-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3-chlorophenyl)acetic acid
• DL-(3-Chlorophenyl)glycine
• (3-Chlorophenyl)glycine
• Amino-(3-chloro-phenyl)-acetic acid
• amino(3-chlorophenyl)acetic acid
• Benzeneacetic acid, a-amino-3-chloro-
• 2-(3-Chlorophenyl)glycine
• 3-CHLOROPHENYLGLYCINE
• Amino-(3-chlorophenyl)acetic acid
• AMino-(3-chloro-phenyl)acetic acid
• DL-m-Chlorophenylglycine
• RARECHEM AK ML 0507
• Amino(3-?chlorophenyl)?acetic Acid
• amino(3-chloro-phenyl)acetic acid
• D-(-)-alpha-Amino-3-chlorophenylacetic acid
• 7292-71-9
• FT-0695413
• DL-2-(3-Chlorophenyl)glycine
• HY-W002236
• MFCD00049326
• BCP19872
• FT-0630253
• SY028540
• AKOS016045329
• Q-102257
• MGOUENCSVMAGSE-UHFFFAOYSA-N
• EN300-70098
• BDBM50179731
• AKOS000177358
• NSC-154922
• AB02088
• AB16236
• CS-W002236
• AB88357
• DS-1566
• BB 0249639
• Glycine, 2-(m-chlorophenyl)-,D-
• CHEMBL204655
• PD180287
• 2-amino-2-(3-chlorophenyl)acetic acid;(3-Chlorophenyl)glycine;DL-2-(3-Chlorophenyl)glycine
• 29884-14-8
• dl-3-chlorophenylglycine
• NSC154922
• Z317024654
• Amino-(3-chlorophenyl)-acetic acid
• A9452
• AMY2955
• F2167-0078
• SCHEMBL3623486
• (R)-2-(3-Chlorophenyl)glycine
• a-Amino-3-chlorobenzeneacetic Acid; 3-Chlorophenylglycine; DL-a-Amino-3-chlorophenylacetic Acid; NSC 154922; 2-(m-Chlorophenyl)-glycine; a-Amino-3-chloro-benzeneacetic Acid
• DB-031718
• STK136718
• SY239686
• DS-000765
• L-(+)-3-Chlorophenylglycine

• MDL： MFCD00049326
• Inchi： 1S/C8H8ClNO2/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)
• InChI Key： MGOUENCSVMAGSE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)O)N

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.392±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 268-269 º C (decomposition)
• Boiling Point: 316.9℃ at 760 mmHg
• Flash Point: 145.4ºC
• Refractive Index: 1.6
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 63.32000
• LogP: 2.12470

2-Amino-2-(3-chlorophenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(3-chlorophenyl)acetic acid

Recent Advances in the Study of 2-Amino-2-(3-chlorophenyl)acetic acid (CAS: 7292-71-9): A Comprehensive Research Brief

2-Amino-2-(3-chlorophenyl)acetic acid (CAS: 7292-71-9) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. Recent studies have explored its role as a key intermediate in the production of bioactive compounds, particularly in the context of central nervous system (CNS) therapeutics and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-Amino-2-(3-chlorophenyl)acetic acid as a precursor in the synthesis of novel GABA_B receptor agonists. The research demonstrated that derivatives of this compound exhibited enhanced binding affinity and selectivity, offering promising avenues for the treatment of neurological disorders such as epilepsy and spasticity. The study employed molecular docking simulations and in vitro assays to validate the compound's efficacy, providing a robust foundation for further preclinical development.

In addition to its neurological applications, recent research has highlighted the antimicrobial potential of 2-Amino-2-(3-chlorophenyl)acetic acid. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound yielded derivatives with potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study emphasized the compound's unique mechanism of action, which involves disruption of bacterial cell wall synthesis, making it a candidate for next-generation antibiotics.

From a synthetic chemistry perspective, advancements in the enantioselective synthesis of 2-Amino-2-(3-chlorophenyl)acetic acid have been a focal point. A 2023 study in Organic Letters detailed a novel catalytic asymmetric method using chiral palladium complexes, achieving high yields and enantiomeric excess (ee > 99%). This breakthrough addresses previous challenges in scalability and purity, paving the way for industrial-scale production of optically pure forms of the compound.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-Amino-2-(3-chlorophenyl)acetic acid derivatives. Ongoing research is exploring prodrug strategies and formulation technologies to enhance bioavailability and reduce off-target effects. The compound's versatility and broad applicability underscore its importance in modern drug discovery, with future studies likely to expand its therapeutic potential across diverse disease areas.